Cas no 2228082-09-3 (3-amino-3-(thiolan-2-yl)propan-1-ol)

• Product Name: 3-amino-3-(thiolan-2-yl)propan-1-ol
• CAS No: 2228082-09-3
• MF: C₇H₁₅NOS
• MW: 161.265100717545
• CID: 6085000
• PubChem ID: 165646945
• Update Time: 2025-10-29

3-amino-3-(thiolan-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(thiolan-2-yl)propan-1-ol
• EN300-1778322
• 2228082-09-3

• Inchi： 1S/C7H15NOS/c8-6(3-4-9)7-2-1-5-10-7/h6-7,9H,1-5,8H2
• InChI Key： UMXPWSCPEXMZLI-UHFFFAOYSA-N
• SMILES： S1CCCC1C(CCO)N

Computed Properties

• Exact Mass: 161.08743528g/mol
• Monoisotopic Mass: 161.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-amino-3-(thiolan-2-yl)propan-1-ol

3-amino-3-(thiolan-2-yl)propan-1-ol (CAS No. 2228082-09-3): A Comprehensive Overview

The compound 3-amino-3-(thiolan-2-yl)propan-1-ol (CAS No. 2228082-09-3) is a versatile organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, characterized by the presence of both an amino group (-NH₂) and a hydroxyl group (-OH) in its structure. The thiolane ring, a five-membered sulfur-containing heterocycle, adds unique properties to this molecule, making it a subject of interest in contemporary research.

Recent studies have highlighted the role of 3-amino-3-(thiolan-2-yl)propan-1ol in drug design and development. Its structure allows for easy functionalization, enabling researchers to explore its potential as a building block for more complex molecules. For instance, the compound has been investigated for its ability to act as a chiral auxiliary in asymmetric synthesis, a technique that is pivotal in the production of enantiomerically pure compounds—a critical requirement in the pharmaceutical industry.

The synthesis of CAS No. 2228082093 involves a multi-step process that typically begins with the preparation of the thiolane ring. This is often achieved through the reaction of an appropriate thioamide with an aldehyde or ketone under acidic conditions, followed by cyclization to form the five-membered ring. The introduction of the amino and hydroxyl groups is then carried out via nucleophilic substitution or other suitable reactions, depending on the desired stereochemistry and regioselectivity.

One of the most promising applications of 3-amino-3-(thiolan-yli-propanol) lies in its use as a precursor for bioactive molecules. Recent research has demonstrated its ability to participate in various bioconjugation reactions, making it a valuable tool in the development of targeted drug delivery systems. Additionally, its sulfur-containing thiolane ring imparts antioxidant properties, which have been explored in the context of neuroprotective agents and anti-inflammatory drugs.

In terms of physical properties, CAS No. 2228082093 exhibits moderate solubility in polar solvents such as water and ethanol, while being relatively insoluble in non-polar solvents like hexane or dichloromethane. This property makes it suitable for use in both aqueous and organic reaction media, depending on the application requirements.

The stereochemistry of 3-amino-thiolan-propanol plays a crucial role in its biological activity and chemical reactivity. The presence of chiral centers within the molecule allows for enantiomeric forms, which can exhibit different pharmacokinetic profiles and therapeutic effects. Researchers have employed advanced analytical techniques such as NMR spectroscopy and X-ray crystallography to elucidate the stereochemical configuration of this compound, providing valuable insights into its molecular interactions.

Recent advancements in computational chemistry have further enhanced our understanding of CAS No. 222808199's molecular behavior. Molecular docking studies have revealed potential binding modes with various biological targets, including enzymes and receptors, suggesting its role as a lead compound in drug discovery programs.

In conclusion, 3-amino-thiolan-propanol (CAS No. 17445654) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent research breakthroughs, positions it as a key player in the development of innovative therapeutic agents and advanced materials.